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Compound of Interest

Compound Name: Centpropazine

CAS No.: 34675-77-9

Cat. No.: B186918

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Centpropazine is an experimental antidepressant drug candidate that underwent clinical

investigation in India for the treatment of major depressive disorder.[1] While it demonstrated

clinical effects comparable to imipramine in preclinical models, its development was ultimately

discontinued before reaching the market.[1] This document provides a comprehensive

technical overview of centpropazine, summarizing its chemical identity, available

pharmacological data, and insights into its mechanism of action based on published preclinical

and clinical research.

Chemical Identity
IUPAC Name
The International Union of Pure and Applied Chemistry (IUPAC) name for centpropazine is:

1-[4-[2-hydroxy-3-(4-phenylpiperazin-1-yl)propoxy]phenyl]propan-1-one[2][3]
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Centpropazine is also known by several other names and identifiers, which are crucial for

cross-referencing in research and databases.

Identifier Type Identifier

Synonym Centpropazine[2]

Synonym
1-{4-[2-hydroxy-3-(4-phenylpiperazin-1-

yl)propoxy]phenyl}propan-1-one

Synonym
4'-(2-Hydroxy-3-(4-phenylpiperazin-1-

yl)propoxy)propiophenone

Synonym Centropazine

CAS Number 91315-34-3

PubChem CID 118176

UNII R5YPG9LA47

Preclinical Pharmacology
In-Vitro Studies on Noradrenergic Receptors
An in-vitro study investigated the effects of centpropazine on noradrenergic receptors in rat

cerebral cortical slices. The key findings are summarized below.

Parameter Observation

Inositol Phosphate Accumulation Inhibited by centpropazine.

Cyclic AMP (cAMP) Accumulation Not affected by centpropazine.

α1-Adrenoceptor Binding ([3H]prazosin) Moderately antagonized by centpropazine.

β-Adrenoceptor Binding ([3H]CGP 12177) Not affected by centpropazine.

Experimental Protocol:
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Detailed experimental protocols for this study are not publicly available in the retrieved search

results. The study was conducted on cerebral cortical slices from rats. The effects of

centpropazine were assessed by measuring the accumulation of the second messengers,

inositol phosphate and cyclic AMP, stimulated by noradrenaline. Additionally, radioligand

binding assays were performed using [3H]prazosin and [3H]CGP 12177 to determine the

affinity of centpropazine for α1- and β-adrenoceptors, respectively.

Inferred Mechanism of Action
The precise mechanism of action of centpropazine remains unknown. However, the preclinical

data suggests a potential interaction with the α1-adrenergic signaling pathway. The inhibition of

inositol phosphate accumulation, a downstream effect of α1-adrenoceptor activation, coupled

with the moderate antagonism of [3H]prazosin binding, points towards a possible role as an

antagonist or partial agonist at these receptors. Its lack of effect on cAMP accumulation and β-

adrenoceptor binding suggests selectivity for the α1-adrenergic system over the β-adrenergic

system.
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Figure 1: Inferred Molecular Interactions of Centpropazine.

Clinical Trials
Centpropazine progressed to Phase 3 clinical trials before its development was halted. The

following sections summarize the available data from two key clinical studies.

Efficacy Study in Patients with Endogenous Depression
An open-label trial evaluated the efficacy of centpropazine in patients diagnosed with

endogenous depression.

Parameter Value

Number of Patients 42

Treatment Duration 4 weeks

Dosage Range 40 - 120 mg/day

Primary Outcome Measure
Hamilton Depression Rating Scale (HDRS)

Score

Responders
34 out of 42 patients showed a significant

lowering of HDRS score.

Onset of Antidepressant Effect
- Within 1 week: 9 patients- Within 2 weeks: 28

patients- By 3 weeks: All 34 responding patients

Reported Side Effects
Giddiness, headache, dryness of mouth, and

weakness in 11 patients.

Experimental Protocol:

A detailed protocol for this open-label trial is not available in the public domain. The study

enrolled 42 patients with endogenous depression who were treated with centpropazine at a

daily dose ranging from 40 to 120 mg for four weeks. The primary efficacy endpoint was the

change in the Hamilton Depression Rating Scale (HDRS) score.

Pharmacological Study in Healthy Male Volunteers
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A double-blind, placebo-controlled, non-crossover study was conducted to assess the safety

and tolerability of centpropazine in healthy male volunteers.

Single-Dose Phase:

Parameter Value

Number of Volunteers 4-5 per group

Dosage Range 10 - 160 mg (single oral dose)

Side Effects (at ≥ 120 mg)
Drowsiness, heaviness, weakness, and/or

headache.

Laboratory, ECG, and Vital Signs No adverse effects noted.

Multiple-Dose Phase:

Parameter Value

Number of Volunteers Not specified

Dosage 40 or 80 mg/day

Treatment Duration 4 weeks

Side Effects (at 80 mg)
Mild restlessness and insomnia in some

subjects.

Laboratory, ECG, and Vital Signs No adverse effects noted.

Experimental Protocol:

Specific, detailed experimental protocols for this study are not publicly available. In the single-

dose phase, groups of 4-5 healthy male volunteers received a single oral dose of

centpropazine (ranging from 10 to 160 mg) or a placebo in a double-blind manner. In the

multiple-dose phase, volunteers received either 40 or 80 mg of centpropazine daily for four

weeks. Safety and tolerability were assessed through monitoring of vital signs,

electrocardiograms (ECG), and various laboratory tests.
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Figure 2: Centpropazine Clinical Trial Workflow.

Synthesis
While a detailed, step-by-step synthesis protocol for centpropazine was not found in the

available literature, the IUPAC name, 1-[4-[2-hydroxy-3-(4-phenylpiperazin-1-

yl)propoxy]phenyl]propan-1-one, suggests a plausible synthetic route involving the reaction of a

suitably protected 4-hydroxpropiophenone derivative with an epoxide-containing

phenylpiperazine intermediate. Further research into synthetic organic chemistry literature

would be required to establish a definitive and validated protocol.
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Conclusion
Centpropazine is a phenylpiperazine derivative that showed initial promise as an

antidepressant. Preclinical studies suggest a mechanism of action that may involve the

modulation of α1-adrenergic receptors. Clinical trials in both healthy volunteers and patients

with depression provided preliminary evidence of its safety and efficacy within a specific dose

range. However, the discontinuation of its development means that a complete understanding

of its pharmacological profile and therapeutic potential remains elusive. This whitepaper has

summarized the currently available technical information on centpropazine to serve as a

resource for researchers in the field of psychopharmacology and drug development. Further

investigation into its unique pharmacological properties could potentially inform the

development of new antidepressant agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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